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Compound of Interest

Compound Name: 4-Fluoro-2-(hydroxymethyl)phenol

Cat. No.: B1311887 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Chemical Identifier:

Name: 5-Fluoro-2-hydroxybenzenemethanol

Synonyms: 4-Fluoro-2-(hydroxymethyl)phenol, 5-Fluoro-2-hydroxybenzyl alcohol

CAS Number: 2357-33-7

Molecular Formula: C₇H₇FO₂

Molecular Weight: 142.13 g/mol

Hazard Identification and Classification
While comprehensive toxicological data for 5-Fluoro-2-hydroxybenzenemethanol is not readily

available in the public domain, data from structurally similar compounds and partial safety data

sheets suggest that it should be handled with care. The primary hazards are associated with

irritation to the skin, eyes, and respiratory system.

GHS Hazard Classification (Anticipated)

Based on data for analogous compounds such as 2-Fluoro-5-hydroxybenzoic acid, the

following GHS classifications are anticipated. Users should perform their own risk assessment.
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Hazard Class Hazard Category

Skin Corrosion/Irritation Category 2

Serious Eye Damage/Eye Irritation Category 2A

Specific Target Organ Toxicity (Single Exposure) Category 3 (Respiratory tract irritation)

Hazard Statements (Anticipated)

Code Statement

H315 Causes skin irritation.

H319 Causes serious eye irritation.

H335 May cause respiratory irritation.

Signal Word (Anticipated): Warning

GHS Pictogram (Anticipated):

alt text

Safety and Handling Protocols
Adherence to standard laboratory safety protocols is essential when handling 5-Fluoro-2-

hydroxybenzenemethanol.

2.1. Personal Protective Equipment (PPE)

A thorough risk assessment should precede handling, and the following PPE is mandatory:
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Protection Type Specification Rationale

Eye/Face Protection

Tightly fitting safety goggles

with side-shields conforming to

EN 166 (EU) or NIOSH (US).

Protects against splashes and

dust particles.

Skin Protection

Chemical-impermeable gloves

(e.g., nitrile, neoprene; inspect

before use). A lab coat or

chemical-resistant apron

should be worn.

Prevents skin contact and

absorption.

Respiratory Protection

Use in a well-ventilated area,

preferably within a chemical

fume hood. If exposure limits

are likely to be exceeded or

irritation is experienced, use a

NIOSH-approved respirator

with an appropriate cartridge.

Minimizes inhalation of dust or

vapors.

2.2. Handling Procedures

Work in a well-ventilated area, such as a chemical fume hood, to minimize inhalation

exposure.

Avoid direct contact with skin, eyes, and clothing.

Prevent the formation of dust and aerosols.

Use appropriate tools to handle the solid material to avoid direct contact.

Wash hands thoroughly after handling.

Do not eat, drink, or smoke in the handling area.

2.3. Storage

Store in a tightly closed container in a cool, dry, and well-ventilated area.
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The recommended storage temperature is between 2°C and 8°C.

Store away from incompatible materials such as strong oxidizing agents.

Emergency Procedures
3.1. First-Aid Measures

Exposure Route First-Aid Protocol

Inhalation

Move the exposed person to fresh air at once. If

breathing has stopped, perform artificial

respiration. Seek immediate medical attention.

Skin Contact

Immediately flush the contaminated skin with

plenty of water for at least 15 minutes. Remove

contaminated clothing. If skin irritation occurs,

get medical advice/attention.

Eye Contact

Immediately wash (irrigate) the eyes with large

amounts of water for at least 15 minutes,

occasionally lifting the lower and upper lids.

Remove contact lenses if present and easy to

do. Continue rinsing. Seek immediate medical

attention.[1]

Ingestion

Do NOT induce vomiting. Clean mouth with

water and drink plenty of water afterwards. Seek

immediate medical attention.

3.2. Accidental Release Measures

Small Spills: Carefully sweep up the solid material, avoiding dust generation, and place it in a

suitable, labeled container for disposal. Clean the spill area with a suitable solvent and then

wash with soap and water.

Large Spills: Evacuate the area. Wear appropriate PPE, including respiratory protection.

Contain the spill and prevent it from entering drains. Collect the material and place it in a

designated hazardous waste container.
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3.3. Fire-Fighting Measures

Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.

Specific Hazards: Combustion may produce toxic fumes, including carbon oxides and

hydrogen fluoride.

Protective Equipment: Wear self-contained breathing apparatus (SCBA) and full protective

gear.

Toxicological Information
There is no publicly available quantitative toxicological data, such as LD50 (oral, dermal) or

LC50 (inhalation), for 5-Fluoro-2-hydroxybenzenemethanol. The toxicological properties have

not been thoroughly investigated. The provided hazard information is based on the chemical

structure and data for similar compounds.

Disposal Considerations
Dispose of 5-Fluoro-2-hydroxybenzenemethanol and any contaminated materials in

accordance with local, state, and federal regulations. This material should be treated as

hazardous waste. Do not allow it to enter the sewage system.

Experimental Workflows and Logical Relationships
The following diagrams illustrate a general workflow for handling a chemical powder like 5-

Fluoro-2-hydroxybenzenemethanol in a research setting and the hierarchy of safety controls.
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Caption: General workflow for safely handling a chemical powder.
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Hierarchy of Safety Controls
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Caption: Hierarchy of controls for mitigating chemical hazards.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [5-Fluoro-2-hydroxybenzenemethanol: A Technical
Guide to Safety and Handling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1311887#5-fluoro-2-hydroxybenzenemethanol-
safety-and-handling]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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